Cas no 2137569-12-9 (3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide)
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2137569-12-9
- 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide
- EN300-843710
-
- Inchi: 1S/C11H20N4O2/c1-2-3-13-11(17)14-6-9(7-14)15-5-8(12)4-10(15)16/h8-9H,2-7,12H2,1H3,(H,13,17)
- InChI Key: OGQVLRODUIUEBB-UHFFFAOYSA-N
- SMILES: O=C1CC(CN1C1CN(C(NCCC)=O)C1)N
Computed Properties
- Exact Mass: 240.15862589g/mol
- Monoisotopic Mass: 240.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 78.7Ų
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-843710-0.05g |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide |
2137569-12-9 | 95.0% | 0.05g |
$924.0 | 2025-03-21 | |
| Enamine | EN300-843710-0.1g |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide |
2137569-12-9 | 95.0% | 0.1g |
$968.0 | 2025-03-21 | |
| Enamine | EN300-843710-0.25g |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide |
2137569-12-9 | 95.0% | 0.25g |
$1012.0 | 2025-03-21 | |
| Enamine | EN300-843710-0.5g |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide |
2137569-12-9 | 95.0% | 0.5g |
$1056.0 | 2025-03-21 | |
| Enamine | EN300-843710-1.0g |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide |
2137569-12-9 | 95.0% | 1.0g |
$1100.0 | 2025-03-21 | |
| Enamine | EN300-843710-2.5g |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide |
2137569-12-9 | 95.0% | 2.5g |
$2155.0 | 2025-03-21 | |
| Enamine | EN300-843710-5.0g |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide |
2137569-12-9 | 95.0% | 5.0g |
$3189.0 | 2025-03-21 | |
| Enamine | EN300-843710-10.0g |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide |
2137569-12-9 | 95.0% | 10.0g |
$4729.0 | 2025-03-21 |
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide
Comprehensive Guide to 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide (CAS No. 2137569-12-9): Properties, Applications, and Market Insights
3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide (CAS No. 2137569-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of pyrrolidinone and azetidine moieties, making it a promising candidate for drug discovery and development. Its structural complexity and functional groups contribute to its versatility in medicinal chemistry applications.
The compound's CAS number 2137569-12-9 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Researchers and manufacturers frequently search for 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide suppliers or CAS 2137569-12-9 technical data, reflecting the growing demand for this compound in the life sciences sector.
From a chemical perspective, 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide demonstrates interesting properties due to its hybrid structure. The 4-amino-2-oxopyrrolidin-1-yl segment provides hydrogen bonding capabilities, while the N-propylazetidine-1-carboxamide portion contributes to its conformational flexibility. These characteristics make it particularly valuable in designing novel bioactive molecules targeting various disease pathways.
Current research trends indicate that compounds like 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide are being explored for their potential in central nervous system (CNS) drug development and enzyme inhibition therapies. The pharmaceutical industry shows particular interest in such scaffolds due to their ability to modulate protein-protein interactions, a hot topic in drug discovery 2024 discussions.
The synthesis of CAS 2137569-12-9 typically involves multi-step organic reactions, with careful attention to protecting group strategies for the amino and carbonyl functionalities. Process chemists often search for 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide synthesis methods or CAS 2137569-12-9 production scale-up techniques, reflecting the practical challenges in manufacturing this compound.
Analytical characterization of 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide requires advanced techniques such as HPLC-MS and NMR spectroscopy. Quality control protocols for CAS 2137569-12-9 typically specify purity thresholds above 98%, with particular attention to residual solvents and related substances. These specifications are crucial for researchers investigating structure-activity relationships (SAR) in medicinal chemistry programs.
The market for 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide has shown steady growth, driven by increasing R&D investments in small molecule therapeutics. Procurement specialists frequently search for CAS 2137569-12-9 price trends or 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide global suppliers, indicating the compound's commercial significance. Current market intelligence suggests expanding applications in targeted protein degradation and allosteric modulator development.
Storage and handling of CAS 2137569-12-9 require standard laboratory precautions for organic compounds. The material is typically supplied as a white to off-white powder and should be stored under inert conditions to maintain stability. These practical considerations are important for laboratories working with nitrogen-containing heterocycles and carboxamide derivatives.
Recent patent literature reveals growing intellectual property activity surrounding 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide derivatives, particularly in areas of kinase inhibition and GPCR modulation. This aligns with broader industry trends toward precision medicine and personalized therapeutics, making the compound's scaffold highly relevant to current pharmaceutical innovation.
For researchers considering 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide in their work, it's essential to consult the latest scientific literature on azetidine-containing compounds and pyrrolidinone derivatives in drug design. The compound's unique structural features position it as a valuable building block in the development of next-generation therapeutics addressing unmet medical needs.
Environmental and regulatory aspects of CAS 2137569-12-9 follow standard protocols for research chemicals. While not classified as hazardous under current systems, proper laboratory waste management procedures should be followed. This consideration is particularly relevant for institutions focused on green chemistry principles and sustainable pharmaceutical development.
The future outlook for 3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide appears promising, with potential applications extending beyond traditional pharmaceutical uses. Emerging research explores its utility in chemical biology probes and diagnostic agent development, reflecting the compound's versatility. As the scientific community continues to investigate nitrogen-rich heterocycles, this particular molecule is likely to remain an important tool in medicinal chemistry.
2137569-12-9 (3-(4-amino-2-oxopyrrolidin-1-yl)-N-propylazetidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)